BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Citramide and
the Commonly Associated Cetrimide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Citramide

Cat. No.: B3344124

Introduction

This technical guide serves as a resource for researchers, scientists, and drug development
professionals, providing detailed information on the chemical entity known as Citramide (CAS
Number: 597-59-1). A significant point of clarification is the common confusion between
"Citramide" and "Cetrimide," a distinct antiseptic agent. This guide will first delineate the two
compounds and then provide available technical data for Citramide. Due to the limited public
information on Citramide (CAS 597-59-1) and the frequent misattribution of Cetrimide's
properties to it, this guide will also offer a comprehensive overview of Cetrimide's technical
specifications, experimental protocols, and applications to address this widespread ambiguity
and provide a valuable resource.

Disambiguation: Citramide vs. Cetrimide

It is crucial to distinguish between Citramide and Cetrimide, as they are chemically distinct
substances often confounded in commercial and scientific literature.

o Citramide (CAS 597-59-1) is chemically identified as 2-hydroxypropane-1,2,3-
tricarboxamide. It is a derivative of citric acid.

e Cetrimide is a mixture of quaternary ammonium salts, primarily trimethyltetradecylammonium
bromide (TTAB), and may also contain dodecyl- and hexadecyl-trimethylammonium
bromides.[1] It is a potent antiseptic and cationic surfactant.[2] The CAS number for the
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mixture is often cited as 8044-71-1, while the primary component, TTAB, has the CAS
number 1119-97-7.[3][4]

This guide will now proceed to detail the available information for both compounds, clearly
demarcating the data for each.

Technical Data: Citramide (CAS 597-59-1)

Citramide, with the IUPAC name 2-hydroxypropane-1,2,3-tricarboxamide, is a compound for
which detailed experimental applications in drug development are not extensively documented
in publicly accessible literature. It is sometimes described as a surfactant and emulsifier in
cosmetic formulations.[5]

Chemical Structure and Properties of Citramide

The chemical structure and key properties of Citramide are summarized below.
Chemical Structure:

Table 1: Physicochemical Properties of Citramide (CAS 597-59-1)
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Property Value Reference(s)

CAS Number 597-59-1 [5]

Molecular Formula CeH11N304 [5]

Molecular Weight 189.17 g/mol [5]
2-hydroxypropane-1,2,3-

UPAC Name tric::rbox:pmidz ]

Synonyms Citric acid triamide

Elemental Analysis

C: 38.10%, H: 5.86%, N:
22.21%, O: 33.83%

[5]

MPQPXMRGNQJIXGO-

INChl Key [5]
UHFFFAOYSA-N
NC(=0)CC(O)

SMILES [5]

(CC(N)=0)C(N)=0

Technical Data: Cetrimide

Cetrimide is a well-documented antiseptic agent with broad-spectrum antimicrobial activity

against bacteria and fungi.[1][2] Its surfactant properties are integral to its function in cleaning

and disinfecting wounds and in various pharmaceutical preparations.[6]

Chemical Composition and Properties of Cetrimide

Table 2: Physicochemical Properties of Cetrimide
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Property

Value

Reference(s)

Primary CAS Number

8044-71-1 (for the mixture)

[3]

Primary Component

Trimethyltetradecylammonium
bromide (TTAB)

[1]

Component CAS

1119-97-7 (for TTAB)

[4]

Molecular Formula

Ci7H3sBrN (for TTAB)

[7]

Molecular Weight 336.4 g/mol (for TTAB) [7]
White to creamy-white, free-

Appearance _ [7]
flowing powder

Odor Faint, characteristic [7]

. Freely soluble in water and

Solubility [7]
ethanol
Cationic Surfactant, Antiseptic,

Category [7]

Disinfectant

Applications in Research and Drug Development

Cetrimide is utilized in several key areas relevant to scientific research and pharmaceutical

formulation:

o Antiseptic Formulations: Used in creams, ointments, and aqueous solutions for wound

cleansing and the treatment of skin infections.[6]

o Preservative: Employed as an antimicrobial preservative in topical pharmaceutical products,

including some eye drops.[7]

» Microbiology: A critical component of Cetrimide agar, a selective medium for the isolation of

Pseudomonas aeruginosa.[8]

o Drug Delivery: Its properties as a cationic surfactant are being explored for their potential in

advanced drug delivery systems.[6]
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Experimental Protocols

Detailed experimental protocols for Citramide (CAS 597-59-1) are not readily available. The
following protocols are for Cetrimide, reflecting its established use.

Preparation of a Cetrimide Antiseptic Cream (o/w
emulsion)

This protocol describes the formulation of a basic oil-in-water antiseptic cream containing
Cetrimide.

Ingredients:

e Cetrimide: 0.5¢

e Cetostearyl alcohol: 5.0 g
e Liquid paraffin: 50.0 g

o Purified water: to 100.0 g

Procedure:

Oily Phase Preparation: In a suitable beaker, melt the cetostearyl alcohol and liquid paraffin
together and heat to approximately 60-70°C.[9]

e Aqueous Phase Preparation: In a separate beaker, dissolve the Cetrimide in the purified
water and heat to the same temperature (60-70°C).[9]

o Emulsification: Slowly add the aqueous phase to the oily phase with continuous, vigorous
stirring until the mixture cools and a cream is formed.[9][10]

o Packaging: Transfer the resulting cream into a suitable container and label appropriately.[10]
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Caption: Workflow for the preparation of a Cetrimide cream.

Preparation of Cetrimide Agar

This protocol details the preparation of Cetrimide agar for the selective isolation of
Pseudomonas aeruginosa.

Composition per Liter:

e Pancreatic digest of gelatin: 20.0 g
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e Magnesium chloride: 1.4 g
e Potassium sulfate: 10.0 g
e Cetrimide: 0.3 g

e Glycerol: 10.0 ml

e Agar:13.69g

« Distilled water: 1000 ml

Procedure:

Suspension: Suspend 45.3 g of the powdered medium (or weigh out individual components)
in 1000 ml of distilled water.[11]

» Addition of Glycerol: Add 10 ml of glycerol to the suspension.[11]
 Dissolution: Heat the mixture to boiling with agitation to ensure complete dissolution.[11]

o Sterilization: Sterilize the medium by autoclaving at 121°C (15 Ibs pressure) for 15 minutes.
[11][12]

e Pouring: Cool the sterilized medium to approximately 45-50°C and pour it into sterile Petri
dishes.[13]
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Suspend Powdered Medium
and Glycerol in Water

Heat to Boiling with Agitation

Autoclave at 121°C for 15 min

:

Cool to 45-50°C

Pour into Sterile Petri Dishes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Citramide and the
Commonly Associated Cetrimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344124+#citramide-cas-number-and-chemical-
structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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